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Compound of Interest

Compound Name: Benzyl 2-Ethylhexyl Phthalate

Cat. No.: B032765 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Benzyl 2-Ethylhexyl Phthalate. It is intended for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment and minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
Benzyl 2-Ethylhexyl Phthalate is classified as a substance that may cause skin and eye

irritation.[1] It is crucial to handle it with care to mitigate potential health risks. The primary

routes of exposure are skin contact, eye contact, and inhalation of vapors or mists.[1][2]

Therefore, appropriate personal protective equipment is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Benzyl 2-Ethylhexyl Phthalate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b032765?utm_src=pdf-interest
https://www.benchchem.com/product/b032765?utm_src=pdf-body
https://www.benchchem.com/product/b032765?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK373186/
https://www.ncbi.nlm.nih.gov/books/NBK373186/
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Benzyl2ethylhexylphthalate.htm
https://www.benchchem.com/product/b032765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended PPE
Specifications and
Remarks

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Must be approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[2]

Skin Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). A lab

coat or a chemically resistant

apron. Closed-toe shoes.

Inspect gloves for degradation

or punctures before use.[3]

Immediately change

contaminated clothing.

Respiratory Protection

Generally not required with

adequate ventilation (e.g., in a

fume hood).[3]

In case of spills, aerosol

generation, or inadequate

ventilation, a NIOSH-approved

respirator with an organic

vapor cartridge is necessary.[3]

Follow OSHA respirator

regulations (29 CFR

1910.134).

Quantitative Data for Benzyl 2-Ethylhexyl Phthalate
The following table summarizes key quantitative data for Benzyl 2-Ethylhexyl Phthalate,

relevant to its safe handling and storage.

Table 2: Physical and Safety Data
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Parameter Value

Molecular Formula C23H28O4[4]

Molecular Weight 368.47 g/mol [1]

Appearance Light yellow, odorless liquid[5]

Boiling Point 384 °C / 723.2 °F[5]

Melting Point -50 °C / -58 °F[5]

Flash Point 195 °C / 383 °F[5]

Specific Gravity 0.981[5]

Solubility Practically insoluble in water[5]

OSHA PEL (8-hour TWA) 5 mg/m³[6]

NIOSH REL (10-hour TWA) 5 mg/m³[6]

NIOSH STEL (15-minute) 10 mg/m³[6]

ACGIH TLV (8-hour TWA) 5 mg/m³[6]

Standard Operating Protocol for Handling
This protocol outlines the step-by-step procedure for the safe handling of Benzyl 2-Ethylhexyl
Phthalate in a laboratory setting.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Benzyl 2-Ethylhexyl Phthalate.
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Methodology:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Don the appropriate PPE as specified in Table 1.

Ensure a chemical fume hood is available and functioning correctly.

Handling:

Conduct all weighing and transferring of the chemical inside a chemical fume hood to

minimize inhalation exposure.[3]

Avoid contact with skin and eyes.[1][2]

Avoid inhalation of vapor or mist.[1][2]

Keep the container tightly closed when not in use.[2]

Storage:

Store in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents.

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[2]

Emergency Procedures
First-Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and consult a physician.[1]

If on skin: Wash off with soap and plenty of water. Consult a physician.[1]
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If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[1]

Spill Response:

Use personal protective equipment.[1][2]

Avoid breathing vapors, mist, or gas.[1][2]

Ensure adequate ventilation.[1][2]

Soak up with inert absorbent material and dispose of as hazardous waste.[1][2]

Keep in suitable, closed containers for disposal.[1][2]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[6]

Waste Chemical: Dispose of contents/container to an approved waste disposal plant.[6] Do

not let the product enter drains.[1][2]

Contaminated Packaging: Handle uncleaned containers like the product itself. Leave

chemicals in their original containers and do not mix with other waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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